Cas no 87995-93-5 (2-Propenenitrile, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-, (Z)-)

• Product Name: 2-Propenenitrile, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-, (Z)-
• CAS No: 87995-93-5
• MF: C₁₈H₁₃N₃
• MW: 271.315923452377
• CID: 649078
• PubChem ID: 71411553
• Update Time: 2025-04-19

2-Propenenitrile, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-, (Z)-
• 3-(2,5-diphenylpyrazol-3-yl)prop-2-enenitrile
• 3-(1,3-Diphenyl-1H-pyrazol-5-yl)prop-2-enenitrile
• DTXSID10831160
• 87995-93-5

• Inchi： 1S/C18H13N3/c19-13-7-12-17-14-18(15-8-3-1-4-9-15)20-21(17)16-10-5-2-6-11-16/h1-12,14H
• InChI Key： YNBQFIDSDATAJK-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C=CC#N)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 271.110947427g/mol
• Monoisotopic Mass: 271.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 41.6Ų